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Compound of Interest

Compound Name: Copper(ll) acetate, anhydrous
Cat. No.: B15820261
Get Quote
\ J

Proper Disposal of Anhydrous Copper(ll) Acetate

The following guide provides essential safety and logistical information for the proper disposal
of anhydrous copper(ll) acetate, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical to ensure personal safety and
environmental protection.

Immediate Safety Information: Hazard Profile

Anhydrous copper(ll) acetate is a hazardous chemical that requires careful handling. It is
harmful if swallowed, causes severe skin burns and eye damage, and may cause respiratory
irritation.[1][2][3] Furthermore, it is very toxic to aquatic life with long-lasting effects.[1][2][4][5]

Table 1: GHS Hazard and Precautionary Statements
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Code Statement
H302 Harmful if swallowed.[5]
H314 Causes severe skin burns and eye damage.[5]
H319 Causes serious eye irritation.[1]
H335 May cause respiratory irritation.[1][2]
Very toxic to aquatic life with long lasting effects.
H410
[5]
P260 Do not breathe dust.[5]
P273 Avoid release to the environment.[1][2][4]
280 Wear protective gloves/protective clothing/eye
protection/face protection.[4][5]
IF SWALLOWED: Call a POISON
P301+P312 _
CENTER/doctor if you feel unwell.[5]
IF ON SKIN (or hair): Take off immediately all
P303+P361+P353 contaminated clothing. Rinse skin with
water/shower.[6]
IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
P305+P351+P338 ] o
present and easy to do. Continue rinsing.[1][4]
[6]
P310 Immediately call a POISON CENTER or
doctor/physician.[4][6]
Dispose of contents/container to an approved
P501

waste disposal plant.[2][3][4]

Operational Plans: Handling and Disposal

Proper handling and storage are paramount to prevent accidental exposure and environmental
contamination.
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Personal Protective Equipment (PPE)

When handling anhydrous copper(ll) acetate, the following PPE is mandatory:

o Eye/Face Protection: Use chemical safety goggles and/or a face shield that are tested and
approved under government standards such as NIOSH (US) or EN 166 (EU).[4]

o Skin Protection: Wear chemically resistant gloves (e.qg., nitrile rubber) and a lab coat or other
protective clothing.[4] Gloves must be inspected before use and disposed of properly after.[4]

» Respiratory Protection: In case of insufficient ventilation or dust formation, use a P95 (US) or
P1 (EU EN 143) particle respirator. For higher-level protection, use type OV/AG/P99 (US) or
ABEK-P2 (EU EN 143) respirator cartridges.[1]

Accidental Spill Protocol

In the event of a spill, follow these steps immediately:
» Evacuate: Evacuate personnel from the immediate spill area.[1][4]
» Ventilate: Ensure the area is well-ventilated.[1][4]

o Wear PPE: Don appropriate personal protective equipment, including respiratory protection,
before re-entering the area.[1][4]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains, as it is toxic to aquatic life.[1][4][7]

o Cleanup: Carefully sweep or shovel the spilled solid material.[1][4][7] Avoid actions that
create dust.[1][4][5][7]

o Collect: Place the spilled material into a suitable, closed, and properly labeled container for
disposal.[1][4][5][7]

Decontaminate: Clean the affected area thoroughly.

Step-by-Step Disposal Protocol
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Disposal of anhydrous copper(ll) acetate must be carried out in compliance with all local, state,
and federal regulations. Never dispose of this chemical down the drain or in regular trash.[7][8]

o Segregation: Keep copper(ll) acetate waste separate from other chemical waste streams. Do
not mix it with other waste. Leave the chemical in its original container if possible.

» Containerization: Place all waste, including contaminated materials like gloves and paper
towels, into a clearly labeled, sealed, and non-reactive container. The container should be
marked as "Hazardous Waste: Copper(ll) Acetate."

o Contact Professionals: Arrange for disposal through a licensed professional waste disposal
company.[4][5] Provide them with the Safety Data Sheet (SDS) for copper(ll) acetate.

o Approved Disposal Method: The recommended disposal method is to dissolve or mix the
material with a combustible solvent and burn it in a chemical incinerator equipped with an
afterburner and scrubber.[4][5] This should only be performed by a licensed facility.

o Contaminated Packaging: Dispose of the empty or contaminated container as unused
product.[5] Do not reuse the container.

Disposal Workflow Diagram
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Disposal Workflow: Anhydrous Copper(ll) Acetate
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Segregate Waste
(Do Not Mix)

Place in Labeled,
Sealed Container

Contact Licensed
Waste Disposal Company

Arrange for Transport
(Follow Regulations)

Final Disposal:
Chemical Incineration

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of anhydrous copper(ll) acetate.

Logistical Information: Transportation for Disposal
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If the waste needs to be transported for disposal, it must be done in accordance with
transportation regulations. Anhydrous copper(ll) acetate is classified as a corrosive solid.

Table 2: Transportation and Shipping Data

Proper
Regulation UN Number Shipping Hazard Class Packing Group
Name

Corrosive solid,
IATA-DGR UN 1759 n.o.s. (copper(ll) 8 I

acetate)

CORROSIVE

SOLID, N.O.S.
IMDG-Code UN 1759 8 Il

(copper(ll)
acetate)

Corrosive solids,
49 CFR (Road) UN 1759 8 I
n.o.s.

Data sourced from Safety Data Sheets.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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